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Compound of Interest

Compound Name: Butorphan

Cat. No.: B10826112 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

compounds like butorphanol is paramount. Adherence to strict safety protocols is not just a

regulatory requirement but a cornerstone of a responsible and effective research environment.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for butorphanol, ensuring the protection of both laboratory personnel and

the integrity of your work.

Butorphanol, a synthetic opioid analgesic, presents several health hazards. It is harmful if

swallowed, may cause damage to organs, and is suspected of damaging fertility or the unborn

child.[1][2][3] Therefore, a thorough understanding and implementation of appropriate personal

protective equipment (PPE) and handling procedures are critical.

Recommended Personal Protective Equipment
(PPE)
The selection of PPE is dependent on the specific tasks being performed and the associated

risk of exposure. The following table summarizes the recommended PPE for handling

butorphanol in various laboratory settings.
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Risk Level
Recommended Personal Protective
Equipment

Low Risk (e.g., handling sealed containers,

visual inspection)

- Gloves: Single pair of nitrile gloves - Eye

Protection: Safety glasses with side shields -

Lab Coat: Standard laboratory coat

Moderate Risk (e.g., weighing, preparing

solutions, non-aerosol generating procedures)

- Gloves: Double pair of nitrile gloves - Eye

Protection: Chemical splash goggles -

Respiratory Protection: A fit-tested N95 or higher

respirator is recommended - Protective Clothing:

Disposable gown or coveralls with long sleeves

High Risk (e.g., procedures with a high

likelihood of aerosolization, cleaning spills)

- Gloves: Double pair of nitrile gloves - Eye

Protection: Full-face shield over chemical splash

goggles - Respiratory Protection: A powered air-

purifying respirator (PAPR) with P100 filters is

recommended - Protective Clothing: Disposable,

liquid-resistant coveralls

Operational Plan for Handling Butorphanol
A systematic approach to handling butorphanol, from receipt to disposal, is crucial for

maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage in a

designated containment area.

Store butorphanol in a locked, secure location in accordance with all applicable regulations.

[2][3][4]

Keep containers properly labeled.[2]

2. Preparation and Handling:
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All handling of butorphanol powder should be conducted within a certified chemical fume

hood or a powder containment hood to minimize inhalation exposure.

Before handling, ensure all necessary PPE is donned correctly.

Use dedicated equipment (e.g., spatulas, weighing paper) for handling the compound.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash hands and skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke in areas where butorphanol is handled.[2][3]

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

[2][3] Remove contaminated clothing and wash it before reuse.[2][3]

Eye Contact: Rinse the opened eye for several minutes under running water.[1] Seek

medical attention if irritation develops and persists.[2][3]

Inhalation: Move the individual to fresh air. Seek medical attention.[2][3][4]

Ingestion: Immediately call a doctor.[1] Do NOT induce vomiting.[3]

Disposal Plan
Proper disposal of butorphanol and associated waste is critical to prevent environmental

contamination and potential diversion.

Unused Product: Unused or expired butorphanol should be disposed of as hazardous waste

through a licensed chemical waste management company.[5] Dispose of contents and

container to an approved waste disposal plant.[2][3]

Contaminated Materials: All disposable items that have come into contact with butorphanol,

including gloves, weighing paper, and pipette tips, must be collected in a designated, sealed

hazardous waste container.[5]
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Regulations: The disposal of Schedule IV controlled substances must be consistent with

State and Federal Regulations.[6] Community drug "take-back" programs are a viable option

if available.[7] If no take-back program is available, the substance may be mixed with an

unpalatable substance like coffee grounds or kitty litter in a sealed container before being

placed in the trash.[8][9] Flushing is only recommended if the medication is on the FDA's

flush list and no other disposal options are available.[10][11]
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Caption: A logical workflow for the safe handling of butorphanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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